3-(4-Nitro-phenyl)-5-phenyl-isoxazole-4-carboxylic acid ethyl ester

• Molecular Formula: C18H14N2O5
• Molecular Weight: 338.3 g/mol
• IUPAC Name: ethyl 3-(4-nitrophenyl)-5-phenyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C18H14N2O5/c1-2-24-18(21)15-16(12-8-10-14(11-9-12)20(22)23)19-25-17(15)13-6-4-3-5-7-13/h3-11H,2H2,1H3
• InChI Key: CJBJYOTWIQACMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(ON=C1C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3

Description

3-(4-Nitro-phenyl)-5-phenyl-isoxazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C18H14N2O5 and its molecular weight is 338.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The title compound was prepared from N-hydroxy-4-nitro-benzimidoyl chloride and phenyl propionic acid ethyl ester by the same procedure as described for the synthesis of 3-(4-nitro-phenyl)-isoxazol-5-carboxylic acid ethyl ester in Example 1. The reaction mixture was refluxed for 16 hours instead of heating at 80° C. for 2.5 hours. The crude product was purified by flash chromatography over silica gel with 10-30% EtOAc in light petroleum to give the title compound in 40% yield. 1H NMR (DMSO-d6) δ: 0.98 (t, 3H), 4.11 (q, 2H), 7.53-7.61 (m, 3H), 7.87-7.93 (m, 4H), 8.32 (d, 2H); Mass (ES+), 339 (M++1).